Cas no 2034434-32-5 (N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide)

• Product Name: N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• CAS No: 2034434-32-5
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5824397
• PubChem ID: 119101999
• Update Time: 2025-05-18

N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• N-{2-hydroxy-2-[5-(thiophen-3-yl)furan-2-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide
• F6517-1261
• N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-3,5-dimethylisoxazole-4-carboxamide
• 2034434-32-5
• AKOS026693483
• N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C16H16N2O4S/c1-9-15(10(2)22-18-9)16(20)17-7-12(19)14-4-3-13(21-14)11-5-6-23-8-11/h3-6,8,12,19H,7H2,1-2H3,(H,17,20)
• InChI Key： FDYRVNLIUPEVJZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(C(CNC(C2C(C)=NOC=2C)=O)O)O1

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 117Ų

Additional information on N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide

Recent Advances in the Study of N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS: 2034434-32-5)

The compound N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide (CAS: 2034434-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties and potential interactions with biological targets.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activity, particularly in the context of anti-inflammatory and anticancer applications. Mechanistic studies suggest that it may modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. These findings highlight the potential of N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide as a lead compound for further drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Ongoing research is exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its pharmacokinetic profile.

In conclusion, N-{2-hydroxy-2-5-(thiophen-3-yl)furan-2-ylethyl}-3,5-dimethyl-1,2-oxazole-4-carboxamide represents a promising candidate for therapeutic development. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.